Cas no 442881-30-3 (4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 442881-30-3
• MF: C₂₄H₃₀N₄O₅S
• MW: 486.583804607391
• CID: 5946619
• PubChem ID: 2158954
• Update Time: 2025-07-09

4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N,N-diisobutylsulfamoyl)-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-methylpropyl)amino]sulfonyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• Oprea1_829569
• 442881-30-3
• F0559-0205
• SR-01000547261
• 4-[bis(2-methylpropyl)sulfamoyl]-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583618
• SR-01000547261-1

• Inchi： 1S/C24H30N4O5S/c1-16(2)14-28(15-17(3)4)34(30,31)21-12-8-18(9-13-21)22(29)25-24-27-26-23(33-24)19-6-10-20(32-5)11-7-19/h6-13,16-17H,14-15H2,1-5H3,(H,25,27,29)
• InChI Key： NHDZBRVAIYOPKN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=C(S(N(CC(C)C)CC(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 486.19369124g/mol
• Monoisotopic Mass: 486.19369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• pka: 9.84±0.70(Predicted)

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 442881-30-3)

The compound 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 442881-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex sulfamoyl and oxadiazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 442881-30-3 exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory agents. Researchers have employed advanced computational modeling techniques to predict binding affinities and identify potential modifications to enhance its pharmacological properties.

In addition to its anti-inflammatory potential, recent studies have explored the anticancer properties of 442881-30-3. In vitro assays have demonstrated its ability to inhibit the proliferation of various cancer cell lines, particularly those associated with solid tumors. The compound's unique structure appears to interfere with key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings have spurred further research into its potential as a targeted therapy.

The synthesis of 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been a focal point of recent investigations. Optimizing the yield and purity of this compound is critical for its scalability and eventual clinical application. Researchers have reported successful improvements in synthetic routes, including the use of greener solvents and catalysts, which align with the growing emphasis on sustainable chemistry in drug development.

Despite these advancements, challenges remain. The pharmacokinetic profile of 442881-30-3, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further characterization. Early pharmacokinetic studies indicate moderate bioavailability, suggesting the need for formulation strategies to enhance its delivery. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, the compound 4-bis(2-methylpropyl)sulfamoyl-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 442881-30-3) represents a promising candidate for therapeutic development. Its dual potential in anti-inflammatory and anticancer applications, coupled with advances in synthetic methodologies, underscores its relevance in contemporary research. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical trials, paving the way for its potential use in human medicine.